Cas no 87544-83-0 (4-cyano-3-Pyridinecarboxylic acid methyl ester)

• Product Name: 4-cyano-3-Pyridinecarboxylic acid methyl ester
• CAS No: 87544-83-0
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 1120174
• PubChem ID: 13033097
• Update Time: 2025-05-27

4-cyano-3-Pyridinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-cyano-3-Pyridinecarboxylic acid methyl ester
• METHYL 4-CYANONICOTINATE
• methyl 4-cyanopyridine-3-carboxylate
• SB54922
• 87544-83-0
• D87572
• METHYL4-CYANONICOTINATE
• DTXSID90515815
• DB-221141
• SCHEMBL25085773
• 3-Pyridinecarboxylic acid, 4-cyano-, methyl ester

• MDL： MFCD00128864
• Inchi： 1S/C8H6N2O2/c1-12-8(11)7-5-10-3-2-6(7)4-9/h2-3,5H,1H3
• InChI Key： HEVXMDBAMNSGET-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC=CC=1C#N)=O

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-cyano-3-Pyridinecarboxylic acid methyl ester

4-Cyano-3-Pyridinecarboxylic Acid Methyl Ester (CAS No. 87544-83-0): A Comprehensive Overview

4-Cyano-3-Pyridinecarboxylic Acid Methyl Ester (CAS No. 87544-83-0) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound, also known as methyl 3-cyanonicotinate, is a derivative of pyridine and possesses unique chemical properties that make it an essential building block in the synthesis of various biologically active molecules.

The chemical structure of 4-Cyano-3-Pyridinecarboxylic Acid Methyl Ester consists of a pyridine ring with a cyano group at the 4-position and a methyl ester group at the 3-position. This arrangement imparts specific reactivity and stability characteristics, making it a valuable intermediate in the development of novel drugs and materials. The compound's high reactivity and stability are attributed to the electron-withdrawing nature of the cyano group and the ester functionality, which can participate in various chemical reactions such as nucleophilic substitution, hydrolysis, and coupling reactions.

In recent years, 4-Cyano-3-Pyridinecarboxylic Acid Methyl Ester has gained considerable attention in pharmaceutical research due to its potential as a precursor for the synthesis of drugs with diverse therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit promising antitumor, anti-inflammatory, and neuroprotective activities. One notable example is its use in the synthesis of nicotinamide adenine dinucleotide (NAD+) precursors, which are crucial for cellular metabolism and have been linked to various health benefits, including improved cognitive function and reduced inflammation.

The synthesis of 4-Cyano-3-Pyridinecarboxylic Acid Methyl Ester can be achieved through several methods, each with its advantages and limitations. One common approach involves the reaction of 3-cyanopyridine with methanol in the presence of an acid catalyst. This method is widely used due to its simplicity and high yield. Another method involves the esterification of 3-cyanonicotinic acid using methanol under acidic conditions. Both methods provide a reliable route to produce this compound on a laboratory scale and can be scaled up for industrial applications.

From a pharmacological perspective, 4-Cyano-3-Pyridinecarboxylic Acid Methyl Ester has been studied for its potential as a lead compound in drug discovery. Its ability to modulate key biological pathways makes it an attractive target for developing new therapeutic agents. For example, derivatives of this compound have been shown to inhibit specific enzymes involved in cancer progression, such as phosphodiesterases (PDEs) and kinases. These findings have led to ongoing clinical trials evaluating the efficacy and safety of these derivatives in treating various diseases.

In addition to its pharmaceutical applications, 4-Cyano-3-Pyridinecarboxylic Acid Methyl Ester has found use in materials science. Its unique electronic properties make it suitable for the development of advanced materials such as conductive polymers and organic semiconductors. These materials have potential applications in electronic devices, solar cells, and sensors. Recent research has focused on optimizing the properties of these materials by incorporating 4-Cyano-3-Pyridinecarboxylic Acid Methyl Ester into polymer chains or as dopants to enhance their performance.

The environmental impact of 4-Cyano-3-Pyridinecarboxylic Acid Methyl Ester is another important consideration. Studies have shown that this compound is relatively stable under normal conditions but can degrade under certain environmental conditions. Efforts are being made to develop more sustainable synthesis methods that minimize waste and reduce environmental impact. Green chemistry principles are increasingly being applied to ensure that the production and use of this compound are environmentally friendly.

In conclusion, 4-Cyano-3-Pyridinecarboxylic Acid Methyl Ester (CAS No. 87544-83-0) is a multifaceted compound with significant potential in various fields. Its unique chemical properties make it an essential building block in pharmaceutical research and materials science. Ongoing research continues to uncover new applications and optimize its use, highlighting its importance as a key intermediate in modern chemistry.